Cas no 1566659-70-8 (2-(Dimethyl-1h-1,2,4-triazol-1-yl)pyrimidine-5-carbaldehyde)

• Product name: 2-(Dimethyl-1h-1,2,4-triazol-1-yl)pyrimidine-5-carbaldehyde
• CAS No: 1566659-70-8
• MF: C₉H₉N₅O
• MW: 203.200660467148
• CID: 5702950
• PubChem ID: 104217819

2-(Dimethyl-1h-1,2,4-triazol-1-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(DIMETHYL-1H-1,2,4-TRIAZOL-1-YL)PYRIMIDINE-5-CARBALDEHYDE
• EN300-1292311
• 1566659-70-8
• 5-Pyrimidinecarboxaldehyde, 2-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-
• 2-(Dimethyl-1h-1,2,4-triazol-1-yl)pyrimidine-5-carbaldehyde

• Inchi： 1S/C9H9N5O/c1-6-12-7(2)14(13-6)9-10-3-8(5-15)4-11-9/h3-5H,1-2H3
• InChI Key： HYOIADZJXNKOHI-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(=NC=1)N1C(C)=NC(C)=N1

Computed Properties

• Exact Mass: 203.08070993g/mol
• Monoisotopic Mass: 203.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 476.8±37.0 °C(Predicted)
• pka: 1.34±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes